Pyridoxine Hydrochloride
Pyridoxine Hydrochloride
Bendectin is a white powder. (NTP, 1992)
Pyridoxine hydrochloride is the hydrochloride salt of pyridoxine. It is a hydrochloride and a vitamin B6. It contains a pyridoxine.
Pyridoxine Hydrochloride is the hydrochloride salt form of pyridoxine, a water-soluble vitamin B. Pyridoxine hydrochloride is converted into the active form, pyridoxal 5'-phosphate (PLP), an essential cofactor in many enzymatic activities including synthesis of amino acids, neurotransmitters, and sphingolipids. This vitamin is essential to red blood cell, nervous system, and immune systems functions and helps maintain normal blood glucose levels.
PYRIDOXINE HYDROCHLORIDE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) and has 3 approved and 2 investigational indications.
Pyridoxine is the 4-methanol form of vitamin B6 and is converted to pyridoxal 5-phosphate in the body. Pyridoxal 5-phosphate is a coenzyme for synthesis of amino acids, neurotransmitters (serotonin, norepinephrine), sphingolipids, aminolevulinic acid. Although pyridoxine and vitamin B6 are still frequently used as synonyms, especially by medical researchers, this practice is erroneous and sometimes misleading. Pyridoxine is one of the compounds that can be called vitamin B6. Pyridoxine assists in the balancing of sodium and potassium as well as promoting red blood cell production. It is linked to cancer immunity and helps fight the formation of homocysteine. It has been suggested that Pyridoxine might help children with learning difficulties, and may also prevent dandruff, eczema, and psoriasis. In addition, pyridoxine can help balance hormonal changes in women and aid in immune system. Lack of pyridoxine may cause anemia, nerve damage, seizures, skin problems, and sores in the mouth. Deficiency, though rare because of widespread distribution in foods, leads to the development of peripheral neuritis in adults and affects the central nervous system in children.
See also: Pyridoxine (has active moiety); Doxylamine succinate; pyridoxine hydrochloride (component of); Niacinamide; pyridoxine hydrochloride; tyrosine (component of) ... View More ...
Pyridoxine hydrochloride is the hydrochloride salt of pyridoxine. It is a hydrochloride and a vitamin B6. It contains a pyridoxine.
Pyridoxine Hydrochloride is the hydrochloride salt form of pyridoxine, a water-soluble vitamin B. Pyridoxine hydrochloride is converted into the active form, pyridoxal 5'-phosphate (PLP), an essential cofactor in many enzymatic activities including synthesis of amino acids, neurotransmitters, and sphingolipids. This vitamin is essential to red blood cell, nervous system, and immune systems functions and helps maintain normal blood glucose levels.
PYRIDOXINE HYDROCHLORIDE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) and has 3 approved and 2 investigational indications.
Pyridoxine is the 4-methanol form of vitamin B6 and is converted to pyridoxal 5-phosphate in the body. Pyridoxal 5-phosphate is a coenzyme for synthesis of amino acids, neurotransmitters (serotonin, norepinephrine), sphingolipids, aminolevulinic acid. Although pyridoxine and vitamin B6 are still frequently used as synonyms, especially by medical researchers, this practice is erroneous and sometimes misleading. Pyridoxine is one of the compounds that can be called vitamin B6. Pyridoxine assists in the balancing of sodium and potassium as well as promoting red blood cell production. It is linked to cancer immunity and helps fight the formation of homocysteine. It has been suggested that Pyridoxine might help children with learning difficulties, and may also prevent dandruff, eczema, and psoriasis. In addition, pyridoxine can help balance hormonal changes in women and aid in immune system. Lack of pyridoxine may cause anemia, nerve damage, seizures, skin problems, and sores in the mouth. Deficiency, though rare because of widespread distribution in foods, leads to the development of peripheral neuritis in adults and affects the central nervous system in children.
See also: Pyridoxine (has active moiety); Doxylamine succinate; pyridoxine hydrochloride (component of); Niacinamide; pyridoxine hydrochloride; tyrosine (component of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
58-56-0
VCID:
VC20742202
InChI:
InChI=1S/C8H11NO3.ClH/c1-5-8(12)7(4-11)6(3-10)2-9-5;/h2,10-12H,3-4H2,1H3;1H
SMILES:
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Molecular Formula:
C8H11NO3.ClH
C8H12ClNO3
C8H12ClNO3
Molecular Weight:
205.64 g/mol
Pyridoxine Hydrochloride
CAS No.: 58-56-0
Cat. No.: VC20742202
Molecular Formula: C8H11NO3.ClH
C8H12ClNO3
Molecular Weight: 205.64 g/mol
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Specification
| Description | Bendectin is a white powder. (NTP, 1992) Pyridoxine hydrochloride is the hydrochloride salt of pyridoxine. It is a hydrochloride and a vitamin B6. It contains a pyridoxine. Pyridoxine Hydrochloride is the hydrochloride salt form of pyridoxine, a water-soluble vitamin B. Pyridoxine hydrochloride is converted into the active form, pyridoxal 5'-phosphate (PLP), an essential cofactor in many enzymatic activities including synthesis of amino acids, neurotransmitters, and sphingolipids. This vitamin is essential to red blood cell, nervous system, and immune systems functions and helps maintain normal blood glucose levels. PYRIDOXINE HYDROCHLORIDE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) and has 3 approved and 2 investigational indications. Pyridoxine is the 4-methanol form of vitamin B6 and is converted to pyridoxal 5-phosphate in the body. Pyridoxal 5-phosphate is a coenzyme for synthesis of amino acids, neurotransmitters (serotonin, norepinephrine), sphingolipids, aminolevulinic acid. Although pyridoxine and vitamin B6 are still frequently used as synonyms, especially by medical researchers, this practice is erroneous and sometimes misleading. Pyridoxine is one of the compounds that can be called vitamin B6. Pyridoxine assists in the balancing of sodium and potassium as well as promoting red blood cell production. It is linked to cancer immunity and helps fight the formation of homocysteine. It has been suggested that Pyridoxine might help children with learning difficulties, and may also prevent dandruff, eczema, and psoriasis. In addition, pyridoxine can help balance hormonal changes in women and aid in immune system. Lack of pyridoxine may cause anemia, nerve damage, seizures, skin problems, and sores in the mouth. Deficiency, though rare because of widespread distribution in foods, leads to the development of peripheral neuritis in adults and affects the central nervous system in children. See also: Pyridoxine (has active moiety); Doxylamine succinate; pyridoxine hydrochloride (component of); Niacinamide; pyridoxine hydrochloride; tyrosine (component of) ... View More ... |
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| CAS No. | 58-56-0 |
| Molecular Formula | C8H11NO3.ClH C8H12ClNO3 |
| Molecular Weight | 205.64 g/mol |
| IUPAC Name | 4,5-bis(hydroxymethyl)-2-methylpyridin-3-ol;hydrochloride |
| Standard InChI | InChI=1S/C8H11NO3.ClH/c1-5-8(12)7(4-11)6(3-10)2-9-5;/h2,10-12H,3-4H2,1H3;1H |
| Standard InChI Key | ZUFQODAHGAHPFQ-UHFFFAOYSA-N |
| Canonical SMILES | CC1=NC=C(C(=C1O)CO)CO.Cl |
| Boiling Point | Sublimes |
| Colorform | Platelets or thick, birefringent rods from alcohol + acetone PLATES FROM ALCOHOL, ACETONE COLORLESS OR WHITE CRYSTALS OR WHITE CRYSTALLINE POWDER White to practically white crystals or crystalline powder. Colorless-white platelets |
| Melting Point | 207 °C |
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